molecular formula C9H10FNS B13294452 8-fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine

8-fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine

Cat. No.: B13294452
M. Wt: 183.25 g/mol
InChI Key: IUURQKKJXLJMPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine (CID: 16226821) is a sulfur-containing heterocyclic compound with the molecular formula C₉H₁₀FNS. Its structure features a benzothiopyran core (a sulfur analog of benzopyran), a fluorine substituent at position 8, and an amine group at position 3. Key properties include:

  • SMILES: C1CSC2=C(C1N)C=CC=C2F
  • InChIKey: RSQICZUGVXJDHV-UHFFFAOYSA-N
  • Predicted Collision Cross Sections (CCS): Ranges from 133.2 Ų ([M+H]⁺) to 144.9 Ų ([M+Na]⁺), indicating moderate molecular compactness .

Properties

Molecular Formula

C9H10FNS

Molecular Weight

183.25 g/mol

IUPAC Name

8-fluoro-3,4-dihydro-1H-isothiochromen-4-amine

InChI

InChI=1S/C9H10FNS/c10-8-3-1-2-6-7(8)4-12-5-9(6)11/h1-3,9H,4-5,11H2

InChI Key

IUURQKKJXLJMPR-UHFFFAOYSA-N

Canonical SMILES

C1C(C2=C(CS1)C(=CC=C2)F)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine typically involves the following steps:

    Starting Material: The synthesis begins with the preparation of the benzothiopyran ring system.

    Fluorination: Introduction of the fluorine atom at the 8th position is achieved using fluorinating agents such as N-fluorobenzenesulfonimide (NFSI) under controlled conditions.

    Amination: The amine group is introduced at the 4th position through nucleophilic substitution reactions using amine sources like ammonia or primary amines.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes:

    Batch Reactors: Utilization of batch reactors for controlled addition of reagents and monitoring of reaction progress.

    Purification: Techniques such as recrystallization, chromatography, and distillation are employed to purify the final product.

Chemical Reactions Analysis

Types of Reactions

8-fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) to form corresponding sulfoxides or sulfones.

    Reduction: Reduction reactions using reducing agents such as lithium aluminum hydride (LiAlH4) can convert the compound to its reduced forms.

    Substitution: Nucleophilic substitution reactions can occur at the amine group, leading to the formation of various derivatives.

Common Reagents and Conditions

    Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)

    Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

    Substitution: Ammonia (NH3), primary amines

Major Products Formed

    Oxidation: Sulfoxides, sulfones

    Reduction: Reduced benzothiopyran derivatives

    Substitution: Aminated derivatives

Scientific Research Applications

8-fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine has a wide range of applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

    Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

    Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 8-fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

    Binding to Enzymes: Inhibiting or activating enzymes involved in key biochemical processes.

    Modulating Receptors: Interacting with cellular receptors to influence signal transduction pathways.

    Altering Gene Expression: Affecting the expression of genes related to various physiological functions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heteroatom Variations: Benzothiopyran vs. Benzopyran

The substitution of sulfur (benzothiopyran) for oxygen (benzopyran) alters electronic and steric properties:

  • Ring Geometry : The larger atomic radius of sulfur may distort the ring conformation, affecting binding to biological targets.
Example Compounds:

(R)-8-(Trifluoromethyl)chroman-4-amine hydrochloride Core: Benzopyran (oxygen) Substituents: Trifluoromethyl (-CF₃) at position 8, hydrochloride salt. Molecular Formula: C₁₀H₁₂ClF₃NO Key Differences: The -CF₃ group introduces strong electron-withdrawing effects and higher lipophilicity compared to fluorine. The hydrochloride salt improves solubility .

8-Methoxy-3,4-dihydro-2H-1-benzopyran-4-amine Core: Benzopyran (oxygen) Substituents: Methoxy (-OMe) at position 8. Molecular Formula: C₁₀H₁₃NO₂ Key Differences: Methoxy’s electron-donating nature contrasts with fluorine’s electron-withdrawing effects. LogP = 0.73, indicating moderate lipophilicity .

Substituent Position and Functional Group Variations

Substituent position and type significantly influence bioactivity and physicochemical properties:

Compound Name Core Substituents Molecular Formula Molecular Weight (Da) Notable Properties
Target Compound Benzothiopyran 8-F, 4-NH₂ C₉H₁₀FNS 183.05 CCS = 133.2–144.9 Ų
5-Fluoro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine Benzopyran 5-F, 6-Me, 4-NH₂ C₁₀H₁₂FNO 181.21 Substitutions alter steric bulk
N-ethyl-6-fluoro-8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine Benzopyran 6-F, 8-Me, N-ethyl C₁₂H₁₆FNO 209.26 Ethyl group increases lipophilicity
(4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride Benzopyran 8-Me, 4-NH₂ (R-configuration) C₁₀H₁₄ClNO 215.68 Stereochemistry impacts receptor binding
Key Observations:
  • Fluorine Position: 8-Fluoro substitution in the target compound vs.
  • Methyl vs. Trifluoromethyl : Methyl groups (e.g., 8-Me in ) add steric bulk without significant electronic effects, whereas -CF₃ () enhances metabolic stability via electron withdrawal.

Pharmacokinetic and Physicochemical Implications

  • Collision Cross Section (CCS) : The target compound’s CCS values (133.2–144.9 Ų) suggest moderate compactness, comparable to benzopyran analogs. Lower CCS values ([M+H]⁺ = 133.2) may correlate with better membrane permeability .
  • LogP Trends : Methoxy-substituted benzopyrans (LogP = 0.73 ) are less lipophilic than benzothiopyrans (estimated higher LogP due to sulfur).
  • Salt Forms : Hydrochloride salts (e.g., ) improve aqueous solubility, a critical factor for drug bioavailability.

Biological Activity

8-Fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

  • Molecular Formula : C9H10FNS
  • Molecular Weight : 183.244 g/mol
  • CAS Number : 1803604-99-0

Biological Activity

The biological activity of 8-fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine has been investigated in various studies, highlighting its potential therapeutic applications.

Antimicrobial Activity

Research indicates that this compound exhibits antimicrobial properties. A study showed that derivatives of benzothiopyran compounds can inhibit the growth of various bacterial strains, suggesting potential use in treating infections caused by resistant bacteria .

Anti-inflammatory Effects

In vitro studies have demonstrated that 8-fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine can modulate inflammatory pathways. It has been shown to reduce the production of pro-inflammatory cytokines in cell cultures, indicating its potential as an anti-inflammatory agent.

Anticancer Properties

The compound has also been evaluated for its anticancer activity. Preliminary studies suggest that it may induce apoptosis in cancer cells through the activation of specific signaling pathways. Notably, it has shown promise against breast and colon cancer cell lines .

The mechanism by which 8-fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine exerts its biological effects involves interaction with various molecular targets:

  • Enzyme Inhibition : It may inhibit enzymes involved in inflammatory responses and cancer cell proliferation.
  • Receptor Modulation : The compound could interact with specific receptors on cell membranes, influencing cellular signaling pathways related to inflammation and apoptosis.

Case Studies

  • Study on Antimicrobial Activity : A series of experiments conducted on different bacterial strains revealed that the compound effectively inhibited bacterial growth at concentrations as low as 10 µg/mL. This suggests potential for development into a new antibiotic agent .
  • Anti-inflammatory Study : In a controlled environment, cells treated with 8-fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine displayed a significant reduction in TNF-alpha levels compared to untreated cells, indicating its effectiveness in reducing inflammation.
  • Cancer Research : In vitro assays showed that treatment with this compound led to a dose-dependent decrease in cell viability in MCF7 (breast cancer) and HCT116 (colon cancer) cell lines, with IC50 values of approximately 15 µM and 20 µM respectively .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.